Cas no 4054-38-0 (Cyclohepta-1,3-diene)
Cyclohepta-1,3-diene structure
Product name:Cyclohepta-1,3-diene
Cyclohepta-1,3-diene Chemical and Physical Properties
Names and Identifiers
-
- Cyclohepta-1,3-diene
- 1,3-Cycloheptadiene
- cyclohepta-1,3-diene radical cation
- cycloheptadiene radical cation
- DTXSID40193566
- NS00083573
- (1Z,3Z)-Cyclohepta-1,3-diene
- InChI=1/C7H10/c1-2-4-6-7-5-3-1/h1-4H,5-7H
- F77355
- cycloheptadiene
- 4054-38-0
- FT-0635112
- EN300-91574
- EINECS 223-762-8
- Q15634177
- 1,3-Cycloheptadiene, 95%
- J778DM7DZN
- 1,3-cyclo-heptadiene
- UNII-J778DM7DZN
- AKOS015916025
- DTXCID80116057
- DB-049608
-
- MDL： MFCD00004155
- Inchi： InChI=1S/C7H10/c1-2-4-6-7-5-3-1/h1-4H,5-7H2
- InChI Key： GWYPDXLJACEENP-UHFFFAOYSA-N
- SMILES： C1=CCCCC=C1
Computed Properties
- Exact Mass: 94.07830
- Monoisotopic Mass: 94.07825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 76.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 0
- XLogP3: 2.7
- Surface Charge: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.868 g/mL at 25 °C(lit.)
- Melting Point: -110.4°C
- Boiling Point: 120-121 °C(lit.)
- Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
- Refractive Index: n20/D 1.498(lit.)
- PSA: 0.00000
- LogP: 2.28270
- Solubility: Not determined
Cyclohepta-1,3-diene Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H304
- Warning Statement： P210-P301+P310-P331
- Hazardous Material transportation number：UN 3295 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-65
- Safety Instruction： S16; S23; S24/25; S62
- FLUKA BRAND F CODES：23
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：3.1
- Packing Group：II
- HazardClass：3.1
- PackingGroup：II
- Storage Condition：2-8°C
- Safety Term：3.1
- Risk Phrases：R11; R65
Cyclohepta-1,3-diene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-91574-10.0g |
cyclohepta-1,3-diene |
4054-38-0 | 95.0% | 10.0g |
$579.0 | 2025-02-21 | |
| TRC | C078580-50mg |
Cyclohepta-1,3-diene |
4054-38-0 | 50mg |
$ 120.00 | 2022-06-06 | ||
| Enamine | EN300-91574-0.5g |
cyclohepta-1,3-diene |
4054-38-0 | 95.0% | 0.5g |
$81.0 | 2025-02-21 | |
| Enamine | EN300-91574-1.0g |
cyclohepta-1,3-diene |
4054-38-0 | 95.0% | 1.0g |
$104.0 | 2025-02-21 | |
| Aaron | AR003E7D-100mg |
1,3-Cycloheptadiene |
4054-38-0 | 95% | 100mg |
$64.00 | 2025-02-10 | |
| A2B Chem LLC | AB57277-50mg |
1,3-Cycloheptadiene |
4054-38-0 | 95% | 50mg |
$61.00 | 2023-12-30 | |
| 1PlusChem | 1P003DZ1-1g |
1,3-Cycloheptadiene |
4054-38-0 | 98% | 1g |
$249.00 | 2024-05-03 | |
| Aaron | AR003E7D-1g |
1,3-Cycloheptadiene |
4054-38-0 | 98% | 1g |
$263.00 | 2023-12-14 | |
| A2B Chem LLC | AB57277-500mg |
1,3-Cycloheptadiene |
4054-38-0 | 95% | 500mg |
$121.00 | 2023-12-30 | |
| Ambeed | A593993-100mg |
Cyclohepta-1,3-diene |
4054-38-0 | 95% | 100mg |
$55.0 | 2025-02-27 |
Cyclohepta-1,3-diene Related Literature
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1. Kinetic studies on the reactions of tricarbonyl(η-cyclo-octa-1,3-diene)-, tricarbonyl(η-cyclohexa-1,3-diene)-, and tricarbonyl(η-cyclohepta-1,3,5-triene)-iron complexes with triphenylphosphineBrian F. G. Johnson,Jack Lewis,Martyn V. Twigg J. Chem. Soc. Dalton Trans. 1974 2546
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Philip Crews J. Chem. Soc. D 1971 583
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3. cis,trans-Cyclohepta-1,3-diene as a transient intermediate in the photocyclization of cis,cis-cyclohepta-1,3-dieneYoshihisa Inoue,Shoji Hagiwara,Yoshihiko Daino,Tadao Hakushi J. Chem. Soc. Chem. Commun. 1985 1307
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4. Kinetics and mechanism of mono- and di-olefin exchange at five-co-ordinate iron(0)Philip M. Burkinshaw,Denis T. Dixon,James A. S. Howell J. Chem. Soc. Dalton Trans. 1980 999
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5. Photochemistry of cyclohepta-1,3-diene and cyclohepta-1,3,5-triene. Photochemical formation and chemical reactivity of the strained trans-isomerYoshihiko Daino,Shoji Hagiwara,Tadao Hakushi,Yoshihisa Inoue,Akira Tai J. Chem. Soc. Perkin Trans. 2 1989 275
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6. Reductive complexation of cycloheptatrienes by iron pentacarbonyl and catalytic sodium borohydrideYoann Coquerel,Jean-Pierre Deprés Chem. Commun. 2002 658
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7. Aziridination of cyclic dienes with enantiopure 3-acetoxyaminoquinazolin-4(3H)-onesRobert S. Atkinson,Christopher K. Meades J. Chem. Soc. Perkin Trans. 1 2001 1518
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8. Hydrocarbon complexes of ruthenium. Part IV. Cyclic dienyl complexesBarrie A. Sosinsky,Selby A. R. Knox,F. Gordon A. Stone J. Chem. Soc. Dalton Trans. 1975 1633
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9. Preparation and isomerisation of carbonyl(η-cyclohepta-1,4-diene)(η-cyclohexa-1,3-diene) iron complexesBrian F. G. Johnson,Jack Lewis,Ian E. Ryder,Martyn V. Twigg J. Chem. Soc. Dalton Trans. 1976 421
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10. α-Chloronitroso compounds derived from carbohydrate ketones: cycloadditions with cyclic dienes, a synthesis of (–)-physoperuvine and a formal synthesis of (+)-epibatidineAdrian Hall,Patrick D. Bailey,David C. Rees,Georgina M. Rosair,Richard H. Wightman J. Chem. Soc. Perkin Trans. 1 2000 329
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4054-38-0)Cyclohepta-1,3-diene
Purity:99%
Quantity:1g
Price ($):224